3-(4-Methoxyphenyl)-2-methylbenzoic acid
Overview
Description
This compound is a derivative of benzoic acid, which has a methoxy group attached to the fourth carbon of the phenyl group and a methyl group attached to the second carbon of the benzoic acid .
Molecular Structure Analysis
The molecular structure of this compound includes a benzoic acid moiety, a methoxy group, and a methyl group . The presence of these groups can significantly influence the compound’s physical, chemical, and biological properties.Physical And Chemical Properties Analysis
The physical and chemical properties of this compound include its molecular weight, solubility, stability, and reactivity .Scientific Research Applications
- Anti-Inflammatory Properties : 3-(4-Methoxyphenyl)propionic acid exhibits anti-inflammatory effects. Researchers investigate its potential as a drug candidate for managing inflammatory conditions .
- Plant Growth Regulator : Analogous to indole-3-acetic acid (a plant hormone), 3-(4-Methoxyphenyl)propionic acid could influence plant growth and development . Researchers explore its role in crop yield enhancement and stress tolerance.
Pharmacology and Drug Development
Plant Biology and Agriculture
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
Similar compounds such as 4-methoxyphenol have been studied and are known to interact with various enzymes and receptors
Mode of Action
It’s worth noting that compounds with similar structures, such as 4-methoxyphenol, have been shown to interact with their targets through various mechanisms, including enzyme inhibition
Biochemical Pathways
Similar compounds such as 4-methoxyphenol have been studied and are known to interact with various enzymes and receptors, potentially affecting multiple biochemical pathways
Pharmacokinetics
A study on a similar compound, 3-(4-hydroxy-3-methoxyphenyl)propionic acid, showed that it undergoes rapid metabolism and wide tissue distribution with ≥12% absorption ratio
Result of Action
Similar compounds such as 4-methoxyphenol have been studied and are known to interact with various enzymes and receptors, potentially leading to various cellular effects
Action Environment
It’s worth noting that environmental factors such as temperature, ph, and the presence of other compounds can often influence the action of similar chemical compounds
properties
IUPAC Name |
3-(4-methoxyphenyl)-2-methylbenzoic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14O3/c1-10-13(4-3-5-14(10)15(16)17)11-6-8-12(18-2)9-7-11/h3-9H,1-2H3,(H,16,17) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NPNKEJBRNFPAEG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC=C1C(=O)O)C2=CC=C(C=C2)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50689167 |
Source
|
| Record name | 4'-Methoxy-2-methyl[1,1'-biphenyl]-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50689167 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
242.27 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(4-Methoxyphenyl)-2-methylbenzoic acid | |
CAS RN |
1221722-08-2 |
Source
|
| Record name | 4'-Methoxy-2-methyl[1,1'-biphenyl]-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50689167 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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